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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene

Cat. No.: B093181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

for 1,3-Dimethoxybenzene (CAS No. 151-10-0). The information is compiled from various

safety data sheets and scientific resources to ensure a thorough understanding of the potential

hazards, handling precautions, and emergency procedures associated with this compound.

Chemical and Physical Properties
1,3-Dimethoxybenzene is a colorless to light brown liquid. It is utilized as an intermediate in

the synthesis of pharmaceuticals, agrochemicals, and dyes. Its pleasant, sweet odor also leads

to its use in fragrance compounds.[1]

Table 1: Physical and Chemical Properties of 1,3-Dimethoxybenzene
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Property Value Source

Molecular Formula C₈H₁₀O₂ [2][3]

Molecular Weight 138.17 g/mol [2]

Appearance Colorless to light brown liquid [4]

Boiling Point 85.0 - 87.0 °C @ 7.00 mmHg

217-218 °C

Melting Point -52 °C

Flash Point
87 °C (188.60 °F) - Closed

Cup

88 °C

Density 1.0550 g/cm³

1.065 g/mL

Vapor Density 4.76

Solubility Immiscible in water

Refractive Index 1.5245

Toxicological Information
The toxicological properties of 1,3-Dimethoxybenzene have not been fully investigated.

However, available data indicates that it can cause irritation to the eyes, skin, and respiratory

tract.

Table 2: Acute Toxicity Data for 1,3-Dimethoxybenzene

Test Species Route Value Source

LD50 Mouse Intraperitoneal 900 mg/kg

Potential Health Effects:
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Eye Contact: Causes eye irritation, which may lead to chemical conjunctivitis and corneal

damage.

Skin Contact: Causes skin irritation. Prolonged or repeated contact may lead to dermatitis.

Ingestion: May cause gastrointestinal irritation, with symptoms including nausea, vomiting,

and diarrhea.

Inhalation: Causes respiratory tract irritation. High concentrations may lead to central

nervous system depression and asphyxiation. It can also produce delayed pulmonary

edema.

Carcinogenicity, Mutagenicity, and Reproductive Effects: There is currently no information

available to classify 1,3-Dimethoxybenzene as a carcinogen, mutagen, or reproductive toxin.

It is not listed by ACGIH, IARC, NTP, or CA Prop 65.

Flammability and Fire Safety
1,3-Dimethoxybenzene is a combustible liquid. Vapors are heavier than air and can travel to a

source of ignition and flash back. Containers may explode when heated.

Table 3: Flammability Data for 1,3-Dimethoxybenzene

Property Value Source

Flash Point 87 °C (188.60 °F)

NFPA Rating (estimated)
Health: 1, Flammability: 2,

Instability: 0

Extinguishing Media: Use water spray, dry chemical, chemical foam, or alcohol-resistant foam

to extinguish fires. Water spray can be used to cool fire-exposed containers.

Fire Fighting Procedures: Firefighters should wear a self-contained breathing apparatus

(SCBA) in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

Handling, Storage, and Disposal
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Handling: Wash hands thoroughly after handling. Use only in a well-ventilated area and wear

appropriate personal protective equipment. Avoid contact with eyes, skin, and clothing. Keep

away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents. Keep away from sources of ignition.

Disposal: Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste. Consult state and local hazardous waste regulations for

complete and accurate classification.

Exposure Controls and Personal Protection
Engineering Controls: Facilities storing or utilizing this material should be equipped with an

eyewash facility and a safety shower. Use adequate general or local explosion-proof ventilation

to keep airborne levels low.

Personal Protective Equipment (PPE):

Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and

ANSI Z88.2 standards or European standard EN 149 must be followed whenever workplace

conditions warrant a respirator's use.

Occupational Exposure Limits: No occupational exposure limits have been established for 1,3-
Dimethoxybenzene by ACGIH, NIOSH, or OSHA.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 1,3-Dimethoxybenzene
are not readily available in the public domain. However, standardized test guidelines from the

Organisation for Economic Co-operation and Development (OECD) are typically followed for

regulatory purposes. The following are descriptions of the likely methodologies used to assess

the acute toxicity and irritation potential of this chemical.
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Acute Oral Toxicity (Based on OECD Guideline 423)
The acute toxic class method is a stepwise procedure using a small number of animals.

Test Animals: Healthy, young adult rodents (usually female rats) are used.

Housing and Feeding: Animals are housed individually with controlled temperature and a 12-

hour light/dark cycle. They are fasted overnight before dosing.

Dosing: The substance is administered orally in a single dose via gavage. The starting dose

is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg).

Procedure: A group of three animals is dosed at the starting level. The outcome (survival or

death) determines the next step:

If no mortality occurs, a higher dose is given to another group of three animals.

If mortality occurs, a lower dose is given to another group of three animals.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The test allows for the classification of the substance into a toxicity category based

on the observed mortality at different dose levels.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Test Animals: Healthy, young adult albino rabbits are used.

Procedure: A small area of the animal's back is clipped free of fur. A 0.5 mL (for liquids) or 0.5

g (for solids) dose of the test substance is applied to the skin under a gauze patch.

Exposure: The patch is held in place with semi-occlusive dressing for 4 hours.
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Observation: After the exposure period, the patch is removed, and the skin is cleaned. The

skin is then observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test assesses the potential of a substance to cause damage to the eye.

Test Animals: Healthy, young adult albino rabbits are used.

Procedure: A single dose of 0.1 mL of the liquid test substance is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after instillation.

Scoring: The severity of ocular lesions is scored using a standardized system. The

reversibility of the effects is also assessed.

Visualizations
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Caption: General workflow for assessing the toxicity of a chemical substance.
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Caption: A generalized potential metabolic pathway for 1,3-Dimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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